molecular formula C9H8F3N3 B1404678 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile CAS No. 1431555-30-4

6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile

Cat. No. B1404678
CAS RN: 1431555-30-4
M. Wt: 215.17 g/mol
InChI Key: SNZOYGXACFHHSG-UHFFFAOYSA-N
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Description

6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile is a chemical compound with the molecular formula C9H8F3N3 . It is used in the development of agrochemical and pharmaceutical compounds .


Synthesis Analysis

The synthesis of trifluoromethylpyridines, which includes 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile, is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .


Molecular Structure Analysis

The molecular structure of 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile consists of a pyridine ring with a trifluoromethyl group, a dimethylamino group, and a carbonitrile group .


Chemical Reactions Analysis

Trifluoromethylpyridines, including 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile, are key structural motifs in active agrochemical and pharmaceutical ingredients . They are synthesized through various chemical reactions, including nucleophilic aromatic substitution (SNAr) reactions .

Scientific Research Applications

Environmental Science

Research into the environmental fate of this compound, including its biodegradation and potential as an environmental contaminant, is crucial for assessing its ecological impact.

Each application leverages the unique chemical properties of 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile , making it a compound of significant interest across multiple fields of scientific research. The information provided here is based on the chemical properties and potential uses inferred from its structure, as detailed information on specific applications was not available in the search results .

Mechanism of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Future Directions

Trifluoromethylpyridines, including 6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile, have a wide range of potential applications in the agrochemical and pharmaceutical industries . It is expected that many novel applications of trifluoromethylpyridine will be discovered in the future .

properties

IUPAC Name

6-(dimethylamino)-4-(trifluoromethyl)pyridine-2-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F3N3/c1-15(2)8-4-6(9(10,11)12)3-7(5-13)14-8/h3-4H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNZOYGXACFHHSG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC(=CC(=N1)C#N)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8F3N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Dimethylamino-4-trifluoromethyl-pyridine-2-carbonitrile

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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